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Compound of Interest

Compound Name: SKF 91488 dihydrochloride

Cat. No.: B15589098

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential guidance for the safe handling, storage, and
disposal of SKF 91488 dihydrochloride. The following procedural information is designed to
ensure laboratory safety and operational efficiency.

Personal Protective Equipment (PPE) and Safety
Measures

While SKF 91488 dihydrochloride is not classified as a hazardous substance according to EC
Directives 67/548/EEC, 1999/45/EC, or 1272/2008, adherence to standard laboratory safety
protocols is essential. The following personal protective equipment is recommended to
minimize exposure and ensure a safe working environment.
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PPE Category Recommended Equipment  Specifications

Should be worn to protect

Eye/Face Protection Safety Goggles ) ]
against potential splashes.
_ Plastic or rubber gloves are
Hand Protection Gloves
recommended.
Respiratory Protection Not generally required Use in a well-ventilated area.
) ] Standard laboratory coat to
Skin and Body Protection Lab Coat

protect clothing.

First Aid Procedures

In the event of exposure, follow these first aid measures and consult a doctor, showing them
the safety data sheet.

Exposure Route First Aid Instructions

Move the individual to fresh air and monitor their
) breathing. If breathing is difficult, provide
Inhalation . - -
oxygen. If breathing ceases, administer artificial

respiration.

Immediately wash the affected area with
_ copious amounts of soap and water for at least
Skin Contact ) )
15 minutes. Remove and wash contaminated

clothing before reuse.

Flush eyes with plenty of water for at least 15
Eye Contact )
minutes.

) Do not induce vomiting. Rinse mouth with water
Ingestion ,
and drink 1-2 glasses of water.

Operational Plans: Handling and Storage

Proper handling and storage are crucial for maintaining the integrity of SKF 91488
dihydrochloride and ensuring laboratory safety.
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Handling:

e Handle in a well-ventilated area.

» Avoid direct contact with skin and eyes.
e Minimize dust generation.

Storage: Storage conditions for SKF 91488 dihydrochloride can vary depending on the
supplier and whether it is in solid form or in solution.

Supplier Storage .
Form . Additional Notes
Recommendation Temperature
Solid Tocris Bioscience Room Temperature Desiccate (keep dry)
] Sealed storage, away
Solid MedChemExpress 4°C )
from moisture
-80°C (6 months) or Sealed storage, away
In Solvent MedChemExpress )
-20°C (1 month) from moisture

Disposal Plan

As SKF 91488 dihydrochloride is not classified as hazardous, disposal should follow local
regulations for non-hazardous chemical waste. Consult your institution's environmental health
and safety office for specific guidelines. In general:

e Unused Material: Dispose of in accordance with local, state, and federal regulations. Do not
dispose of down the drain unless permitted by local authorities.

o Contaminated Materials: Any materials, such as gloves, paper towels, or vials, that come into
contact with the chemical should be disposed of as chemical waste.

Experimental Protocols and Visualizations
Signaling Pathway: Inhibition of Histamine Metabolism
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SKF 91488 dihydrochloride is a potent inhibitor of Histamine N-methyltransferase (HNMT), an
enzyme responsible for the metabolism of histamine.[1] By inhibiting HNMT, SKF 91488
dihydrochloride prevents the methylation of histamine, leading to an increase in its local
concentration.

Inhibition of Histamine Metabolism by SKF 91488 Dihydrochloride

Substrate

Histamine N-methyltransferase
(HNMT)

etabolizes to

)

Click to download full resolution via product page

Caption: Inhibition of Histamine N-methyltransferase (HNMT) by SKF 91488 dihydrochloride.

Experimental Workflow: Determining Inhibitor Potency
(Ki)

The following workflow outlines a radiometric assay to determine the inhibition constant (Ki) of
a compound like SKF 91488 dihydrochloride for HNMT.
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Workflow for Determining HNMT Inhibitor Ki

Preparation

Prepare varying cor ions of Histamine substrat
(e.g., 5, 10, 20, 40 uM)

Prepare HNMT enzyme solution (15 nM)

\ Mion & Reac i‘/

Pre-incubate HNMT, AdoMet, and SKF 91488

;

Initiate reaction by adding Histamine

Prepare S-adenosyl-L-methionine (AdoMet) solution (40 uM) Prepare varying concentrations of SKF 91488

Measureme‘ t & Analysis

Measure HNMT activity (radiometric procedure)

,

Plot reaction slope vs. inhibitor concentration

Determine Ki from the x-intercept

Click to download full resolution via product page

Caption: Experimental workflow for determining the Ki of an HNMT inhibitor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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SKF 91488 Dihydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15589098#personal-protective-equipment-for-
handling-skf-91488-dihydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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